molecular formula C11H9BrF2O B8338826 2-Bromo-2-(2,4-difluorophenyl)-1-cyclopropylethanone

2-Bromo-2-(2,4-difluorophenyl)-1-cyclopropylethanone

Cat. No.: B8338826
M. Wt: 275.09 g/mol
InChI Key: IBZFOHAQJAUDME-UHFFFAOYSA-N
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Description

2-Bromo-2-(2,4-difluorophenyl)-1-cyclopropylethanone is a useful research compound. Its molecular formula is C11H9BrF2O and its molecular weight is 275.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9BrF2O

Molecular Weight

275.09 g/mol

IUPAC Name

2-bromo-1-cyclopropyl-2-(2,4-difluorophenyl)ethanone

InChI

InChI=1S/C11H9BrF2O/c12-10(11(15)6-1-2-6)8-4-3-7(13)5-9(8)14/h3-6,10H,1-2H2

InChI Key

IBZFOHAQJAUDME-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(=O)C(C2=C(C=C(C=C2)F)F)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 2-(2,4-difluorophenyl)-1-cyclopropylethanone (329 mg) in carbon tetrachloride (10 ml) was added N-bromosuccinimide (360 mg) and 75% benzoyl peroxide with stirring at room temperature, and the resulting mixture was refluxed for 3.5 hours. After the reaction mixture was filtrated, 1N aqueous sodium hydroxide solution was added to the filtrate. The resulting mixture was extracted with ethyl acetate, and the extract was washed with saturated sodium chloride solution. The organic layer was dried over anhydrous sodium sulfate, and the solvent was removed in vacuo to afford the title compound (390 mg, yield: 84%) as a yellow oil.
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84%

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